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Compound of Interest

Compound Name: Dichlorotetrafluoroethane

Cat. No.: B1200811 Get Quote

Dichlorotetrafluoroethane (R-114) Compatibility
Technical Support Center
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the compatibility of dichlorotetrafluoroethane (R-114) with

common laboratory apparatus.

Frequently Asked Questions (FAQs)
Q1: What is Dichlorotetrafluoroethane (R-114) and where is it commonly used in a laboratory

setting?

A1: Dichlorotetrafluoroethane, also known as R-114 or CFC-114, is a chlorofluorocarbon. In

the laboratory, it may be used as a refrigerant in specialized equipment, as a solvent for certain

applications, or as a propellant.

Q2: What are the primary safety concerns when working with Dichlorotetrafluoroethane?

A2: The main concerns are its incompatibility with certain materials, leading to equipment

failure or hazardous reactions, and its potential to act as an asphyxiant in high concentrations

by displacing oxygen. At high temperatures, it can decompose into toxic and corrosive

products.

Q3: Can I use standard plastic and rubber tubing with Dichlorotetrafluoroethane?
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A3: Caution is advised. Dichlorotetrafluoroethane can cause swelling, degradation, and loss

of mechanical strength in many common plastics and elastomers. It is crucial to verify

compatibility before use. Polytetrafluoroethylene (PTFE) is generally a resistant plastic.

Q4: Are there specific metals I should avoid using with Dichlorotetrafluoroethane?

A4: Yes. Dichlorotetrafluoroethane can react violently with chemically reactive metals,

especially when their surfaces are freshly abraded. Avoid contact with potassium, calcium,

powdered aluminum, magnesium, and zinc.

Q5: What are the signs of incompatibility between Dichlorotetrafluoroethane and my lab

apparatus?

A5: For plastics and elastomers, look for swelling, softening, cracking, discoloration, or

embrittlement. For metals, signs of incompatibility can include corrosion, pitting, or, in the case

of reactive metals, a strong exothermic reaction.

Troubleshooting Guides
Issue 1: Swelling or Degradation of Elastomeric Seals
(O-rings, Gaskets)

Symptom: Leaks from sealed connections, visible swelling or deformation of the seal, or the

seal feeling soft or "gummy".

Cause: The elastomer is absorbing the dichlorotetrafluoroethane, causing it to swell and

lose its mechanical properties. For static O-ring applications, a volume swell of up to 30%

might be tolerable, but for dynamic applications, 10-15% is a more reasonable maximum.

Solution:

Immediately depressurize the system and safely remove the dichlorotetrafluoroethane.

Replace the incompatible seal with one made from a resistant material.

Perfluoroelastomers (FFKM) and sometimes Viton® (FKM) can offer good resistance, but

always verify with the manufacturer's data.

Consult the compatibility tables below for guidance on material selection.
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If compatibility data is unavailable, perform a compatibility test as outlined in the

Experimental Protocols section.

Issue 2: Cracking or Failure of Plastic Components
(Tubing, Containers)

Symptom: Visible cracks, crazing, or fracture of plastic components exposed to

dichlorotetrafluoroethane. The plastic may also become brittle.

Cause: Chemical attack by dichlorotetrafluoroethane is compromising the polymer

structure, leading to a reduction in tensile strength and ductility.

Solution:

Safely transfer the dichlorotetrafluoroethane to a compatible container.

Replace the failed component with one made from a highly resistant plastic such as

Polytetrafluoroethylene (PTFE).

Avoid using plastics like Polycarbonate (PC) and Polystyrene (PS) which have poor

compatibility with many halogenated hydrocarbons.

Always consider the operating temperature, as elevated temperatures can accelerate

degradation.

Issue 3: Unexpected Reaction or Corrosion with Metal
Components

Symptom: Discoloration, pitting, or corrosion on metal surfaces. In severe cases with

reactive metals, a rapid increase in temperature and pressure may be observed.

Cause: Dichlorotetrafluoroethane can react with certain metals, particularly those with a

fresh, unoxidized surface. The protective oxide layer on metals like aluminum can be

compromised, leading to a vigorous exothermic reaction.

Solution:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b1200811?utm_src=pdf-body
https://www.benchchem.com/product/b1200811?utm_src=pdf-body
https://www.benchchem.com/product/b1200811?utm_src=pdf-body
https://www.benchchem.com/product/b1200811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If a strong reaction is suspected, evacuate the area immediately and follow emergency

procedures.

For general corrosion, transfer the dichlorotetrafluoroethane to a system constructed

from more inert materials like stainless steel (304 or 316) or copper.

Crucially, avoid the use of aluminum, magnesium, zinc, and other reactive metals in any

part of the apparatus that will come into direct contact with dichlorotetrafluoroethane.

Data Presentation: Material Compatibility Tables
Table 1: Compatibility of Dichlorotetrafluoroethane with Common Laboratory Elastomers

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b1200811?utm_src=pdf-body
https://www.benchchem.com/product/b1200811?utm_src=pdf-body
https://www.benchchem.com/product/b1200811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elastomer Material
Common Trade
Names

Compatibility
Rating

Expected Effects &
Notes

Perfluoroelastomer Kalrez®, Chemraz® 1 - Recommended
Excellent resistance,

minimal swelling.

Fluoroelastomer

(FKM)
Viton®, Dyneon™

2 - Probably

Satisfactory

Minor to moderate

swelling may occur.

Testing is

recommended for

critical applications.

Ethylene Propylene

Diene Monomer

(EPDM)

Keltan®, Nordel™ 1 - Recommended

Good resistance

reported in some

charts.

Nitrile Rubber (NBR) Buna-N, Krynac® 1 - Recommended

Good resistance

reported in some

charts.

Aflas® (TFE/P) Aflas®
4 - Not

Recommended

Poor compatibility

expected.

Silicone (VMQ)
4 - Not

Recommended

Significant swelling is

likely.

Fluorosilicone (FVMQ)
2 - Probably

Satisfactory

Moderate resistance,

some swelling

expected.

Rating Scale:

1 - Recommended: Little to no effect.

2 - Probably Satisfactory: Minor to moderate effect, testing recommended.

3 - Marginal: Moderate to severe effect, not recommended for continuous use.

4 - Not Recommended: Severe effect, material is not suitable.
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Table 2: Compatibility of Dichlorotetrafluoroethane with Common Laboratory Plastics
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Plastic Material Abbreviation Compatibility
Expected Effects &
Notes

Polytetrafluoroethylen

e
PTFE Excellent

Highly resistant to a

wide range of

chemicals, including

R-114. The material of

choice for critical

applications.

Polyvinylidene

Fluoride
PVDF Good

Generally good

resistance, but testing

is advised for specific

conditions.

Polypropylene PP Fair

May experience some

swelling and loss of

strength. Not

recommended for

long-term or high-

temperature

exposure.

High-Density

Polyethylene
HDPE Fair

Similar to PP, may

show signs of swelling

and degradation over

time.

Polycarbonate PC Poor

Likely to be attacked,

leading to cracking

and failure.

Polystyrene PS Poor

Not resistant to

halogenated

hydrocarbons.

Polyvinyl Chloride PVC Poor

Generally poor

resistance to

chlorinated solvents.
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Table 3: Compatibility of Dichlorotetrafluoroethane with Common Laboratory Metals

Metal Compatibility Notes

Stainless Steel (304, 316) Excellent
Generally inert and a good

choice for construction.

Copper Good
Widely used in refrigeration

systems with CFCs.

Brass Good
Generally compatible under

normal conditions.

Carbon Steel, Cast Iron Good
Suitable for use under normal

conditions.

Aluminum Not Recommended

Can react violently, especially

if surfaces are abraded. A

strong exothermic reaction is

possible.

Magnesium Not Recommended
Chemically reactive and should

be avoided.

Zinc Not Recommended
Chemically reactive and should

be avoided.

Experimental Protocols
Protocol 1: Determining Compatibility of Elastomers
(Based on ASTM D471)
Objective: To determine the effect of dichlorotetrafluoroethane on the physical properties of

elastomeric materials.

Methodology:

Specimen Preparation: Cut at least three standard test specimens of the elastomer to be

tested. Measure and record the initial mass, volume (by displacement), and durometer

hardness of each specimen.
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Immersion: Place the specimens in a sealed pressure vessel with a sufficient volume of

liquid dichlorotetrafluoroethane to fully immerse them.

Exposure: Maintain the vessel at a constant, controlled temperature for a specified duration

(e.g., 72 hours). The temperature should be relevant to the intended application but should

not exceed the material's recommended service temperature.

Post-Exposure Analysis:

After the exposure period, carefully and safely remove the specimens.

Quickly blot the specimens dry and immediately measure and record the mass and

volume.

Measure the durometer hardness.

Optionally, conduct tensile testing to determine the change in tensile strength and

elongation at break.

Calculations:

Percent Volume Change (Swell):((V_final - V_initial) / V_initial) * 100

Percent Mass Change:((M_final - M_initial) / M_initial) * 100

Change in Hardness:H_final - H_initial

Percent Change in Tensile Strength:((TS_final - TS_initial) / TS_initial) * 100

Protocol 2: Determining Compatibility of Plastics (Based
on ISO 175)
Objective: To determine the effect of dichlorotetrafluoroethane on the physical properties of

plastic materials.

Methodology:
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Specimen Preparation: Prepare at least three standard test specimens of the plastic

material. Measure and record the initial mass, dimensions (length, width, thickness), and

appearance.

Immersion: Immerse the specimens in a sealed container of dichlorotetrafluoroethane,

ensuring they are fully submerged and not in contact with each other.

Exposure: Store the container at a controlled temperature for a specified period (e.g., 7

days).

Post-Exposure Analysis:

Remove the specimens and visually inspect for any changes in appearance (color, surface

texture).

Measure and record the mass and dimensions immediately after removal.

Allow the specimens to dry in a desiccator until a constant mass is achieved and re-

measure mass and dimensions.

Conduct mechanical property testing (e.g., tensile strength, flexural strength) and compare

to unexposed control specimens.

Calculations: Calculate the percentage change in mass, dimensions, and mechanical

properties.

Mandatory Visualization
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Material Selection Workflow for Dichlorotetrafluoroethane Service

Start: New Application with
Dichlorotetrafluoroethane

Consult Compatibility Tables
(Plastics, Elastomers, Metals)

Is Material Rated as
'Excellent' or 'Good'?

Perform Compatibility Testing
(ASTM D471 / ISO 175)

No / Data Unavailable

Select Material for Use

Yes
Analyze Test Results

(Swelling, Strength Change, etc.)

Are Changes Within
Acceptable Limits?

Yes

Select an Alternative Material
and Re-evaluate

No

Click to download full resolution via product page

Caption: Workflow for selecting compatible materials for use with dichlorotetrafluoroethane.
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Potential Reaction Pathway of Dichlorotetrafluoroethane with Reactive Metals

Dichlorotetrafluoroethane
(C2Cl2F4)

Protective Oxide Layer
(e.g., Al2O3)

Contact (Relatively Inert)

Vigorous Exothermic Reaction

Reactive Metal
(e.g., Aluminum)

Normally Present

Abraded/Fresh Surface

Initiation: Breakdown
of Oxide Layer

Exposes Fresh Metal

Triggers

Reaction Products:
Metal Halides (e.g., AlCl3, AlF3)

+ Carbonaceous Species

Hazardous Outcome:
Rapid Temperature & Pressure Increase,

Equipment Failure

Click to download full resolution via product page

Caption: Simplified pathway of the hazardous reaction with reactive metals.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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